3-[(2,5-Dimethylphenyl)methyl]-8-(3-imidazolylpropyl)-1,7-dimethyl-1,3,5-trihy dro-4-imidazolino[1,2-h]purine-2,4-dione

• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-6-(3-imidazol-1-ylpropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H27N7O2/c1-16-6-7-17(2)19(12-16)14-31-22(32)20-21(27(4)24(31)33)26-23-29(18(3)13-30(20)23)10-5-9-28-11-8-25-15-28/h6-8,11-13,15H,5,9-10,14H2,1-4H3
• InChI Key: ZOJIMGVYSVGTDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3C=C(N4CCCN5C=CN=C5)C)N(C2=O)C
• Molecular Formula: C24H27N7O2
• Molecular Weight: 445.5 g/mol
• CAS No.: 919040-89-4

Description

3-[(2,5-Dimethylphenyl)methyl]-8-(3-imidazolylpropyl)-1,7-dimethyl-1,3,5-trihy dro-4-imidazolino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H27N7O2 and its molecular weight is 445.527. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolite Formation and Scavenging Activity

A study focusing on Metformin highlighted its ability to scavenge methylglyoxal (MG), forming a novel imidazolinone metabolite in humans, which might reduce diabetic complications by lowering hepatic gluconeogenesis and scavenging MG, thus reducing potentially detrimental MG protein adducts (O. Kinsky et al., 2016). This study underscores the importance of investigating the scavenging activities and metabolite formation of compounds, which could be relevant for understanding the broader implications of the compound .

Exposure and Health Outcomes

Research on vinclozolin, a fungicide, examined health outcomes in individuals exposed to the chemical, finding no evidence of hormonal responses or liver injury, suggesting a specific profile of biological activity and safety for some compounds (A. Zober et al., 1995). Similar methodologies could apply to studying the health impacts of exposure to the compound .

Pharmacological Effects and Toxicology

Another study evaluated the effects of a specific investigational drug on exercise-induced bronchospasm, highlighting the process of evaluating pharmacological efficacy and safety in clinical settings (Y. W. Cho et al., 1981). Such studies are crucial for understanding the therapeutic potential and toxicological profile of new compounds.

Carcinogenicity and Diet

Research on the presence of carcinogenic heterocyclic amines in urine after consuming cooked foods provides insights into how dietary factors can influence the body's chemical exposure profile (Hirofumi Ushiyama et al., 1991). Investigating the interactions between dietary compounds and human health is relevant for assessing the risks and benefits of chemical exposures.